Cas no 1549879-83-5 (2-chloro-N-(cyclopropylmethyl)pyridin-4-amine)

• Product Name: 2-chloro-N-(cyclopropylmethyl)pyridin-4-amine
• CAS No: 1549879-83-5
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• MDL: MFCD23924449
• CID: 4605491
• Update Time: 2025-05-22

2-chloro-N-(cyclopropylmethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(cyclopropylmethyl)pyridin-4-amine

• MDL： MFCD23924449
• Inchi： 1S/C9H11ClN2/c10-9-5-8(3-4-11-9)12-6-7-1-2-7/h3-5,7H,1-2,6H2,(H,11,12)
• InChI Key： OXPXWLWFXKRVOI-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(NCC2CC2)=C1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 326.2±22.0 °C at 760 mmHg
• Flash Point: 151.1±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-chloro-N-(cyclopropylmethyl)pyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-chloro-N-(cyclopropylmethyl)pyridin-4-amine

Recent Advances in the Study of 2-chloro-N-(cyclopropylmethyl)pyridin-4-amine (CAS: 1549879-83-5) in Chemical Biology and Pharmaceutical Research

The compound 2-chloro-N-(cyclopropylmethyl)pyridin-4-amine (CAS: 1549879-83-5) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This small molecule, characterized by its unique pyridine core and cyclopropylmethylamine side chain, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and therapeutic potential, positioning it as a key player in the development of novel bioactive compounds.

One of the most notable advancements in the study of 2-chloro-N-(cyclopropylmethyl)pyridin-4-amine is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that modifications to the pyridine ring and the cyclopropylmethylamine moiety can significantly enhance the compound's selectivity and potency against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the development of selective JAK2 inhibitors, which are being explored for their potential in myeloproliferative neoplasms.

In addition to its applications in kinase inhibition, 2-chloro-N-(cyclopropylmethyl)pyridin-4-amine has also been investigated for its potential as a scaffold in the design of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics.

The synthetic accessibility of 2-chloro-N-(cyclopropylmethyl)pyridin-4-amine has also been a focal point of recent research. A 2022 publication in Organic Process Research & Development detailed an optimized synthetic route that improves yield and scalability, making the compound more accessible for large-scale pharmaceutical applications. This advancement is particularly significant given the growing demand for efficient and cost-effective synthetic methods in drug development.

Despite these promising developments, challenges remain in the clinical translation of 2-chloro-N-(cyclopropylmethyl)pyridin-4-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated bioactivity make it a compelling subject for ongoing research. Future directions may include the exploration of its applications in neurodegenerative diseases and immune modulation, areas where its unique chemical properties could offer significant therapeutic benefits.

In conclusion, 2-chloro-N-(cyclopropylmethyl)pyridin-4-amine (CAS: 1549879-83-5) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications in kinase inhibition, antimicrobial activity, and synthetic chemistry underscore its potential as a cornerstone in the development of next-generation therapeutics. As research continues to uncover its full capabilities, this compound is poised to make a substantial impact on the field.